Cas no 2580235-19-2 (2-({[(tert-butoxy)carbonyl]amino}methyl)-1-methyl-1H-imidazole-4-carboxylic acid)

• Product Name: 2-({[(tert-butoxy)carbonyl]amino}methyl)-1-methyl-1H-imidazole-4-carboxylic acid
• CAS No: 2580235-19-2
• MF: C₁₁H₁₇N₃O₄
• MW: 255.270382642746
• CID: 6449861
• PubChem ID: 165889912
• Update Time: 2025-05-26

2-({[(tert-butoxy)carbonyl]amino}methyl)-1-methyl-1H-imidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580235-19-2
• EN300-7463196
• 2-({[(tert-butoxy)carbonyl]amino}methyl)-1-methyl-1H-imidazole-4-carboxylic acid

• Inchi： 1S/C11H17N3O4/c1-11(2,3)18-10(17)12-5-8-13-7(9(15)16)6-14(8)4/h6H,5H2,1-4H3,(H,12,17)(H,15,16)
• InChI Key： KKWJFOYJUYQXDP-UHFFFAOYSA-N
• SMILES： O(C(NCC1=NC(C(=O)O)=CN1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 255.12190603g/mol
• Monoisotopic Mass: 255.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 93.4Ų

Additional information on 2-({[(tert-butoxy)carbonyl]amino}methyl)-1-methyl-1H-imidazole-4-carboxylic acid

Compound CAS No 2580235-19-2: 2-({[(tert-butoxy)carbonyl]amino}methyl)-1-methyl-1H-imidazole-4-carboxylic Acid

The compound with CAS No 2580235-19-2, known as 2-({[(tert-butoxy)carbonyl]amino}methyl)-1-methyl-1H-imidazole-4-carboxylic acid, is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and biotechnology. This compound belongs to the class of imidazole derivatives, which are widely studied for their diverse biological activities and applications in drug design.

Imidazole derivatives have long been recognized for their ability to act as ligands in metalloenzyme inhibition and as scaffolds for various bioactive molecules. The presence of the tert-butoxy carbonyl (Boc) group in this compound adds a protective functionality, which is often utilized in peptide synthesis and other organic transformations. The carboxylic acid moiety further enhances its versatility, making it a valuable intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the potential of this compound in anticancer drug development. Researchers have demonstrated that certain imidazole derivatives can selectively inhibit key enzymes involved in cancer cell proliferation, such as cyclin-dependent kinases (CDKs) and proteasomes. The Boc-amino methyl group in this compound may play a crucial role in modulating its pharmacokinetic properties, ensuring optimal bioavailability and efficacy.

In addition to its therapeutic potential, this compound has shown promise in the field of antimicrobial agents. Emerging research suggests that imidazole-based compounds can exhibit potent activity against a wide range of pathogens, including bacteria, fungi, and viruses. The imidazole ring structure is particularly effective in disrupting microbial cell membranes and inhibiting essential metabolic pathways.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. Key steps include the formation of the imidazole ring through condensation reactions, followed by the introduction of the Boc-amino methyl group via nucleophilic substitution or coupling reactions. The final step involves the installation of the carboxylic acid group, which can be achieved through hydrolysis or other functional group transformations.

From an analytical standpoint, this compound can be characterized using a variety of spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry). These methods provide critical insights into its molecular structure and purity, ensuring that it meets the stringent quality standards required for pharmaceutical applications.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound to improve yield and reduce costs. Additionally, efforts are being made to explore its potential as a building block for more complex molecules with enhanced biological activity. Collaborative studies between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical applications.

In conclusion, CAS No 2580235-19-2 represents a significant advancement in the field of organic chemistry and drug discovery. Its unique structure and functional groups make it a versatile tool for developing novel therapeutic agents with broad applications in medicine and biotechnology.